Cas no 57741-91-0 (5-butyl-2'-deoxyuridine)

• Product Name: 5-butyl-2'-deoxyuridine
• CAS No: 57741-91-0
• MF: C₁₃H₂₀N₂O₅
• MW: 284.308303833008
• CID: 1606403
• PubChem ID: 512003
• Update Time: 2025-04-21

5-butyl-2'-deoxyuridine Chemical and Physical Properties

Names and Identifiers

• 5-butyl-2'-deoxyuridine
• 5-butyl-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• DTXSID20206441
• 2,4(1H,3H)-Pyrimidinedione, 5-butyl-1-(2-deoxy-beta-D-erythro-pentofuranosyl)-
• 2,4(1H,3H)-Pyrimidinedione, 5-butyl-1-(2-deoxy-.beta.-D-erythro-pentofuranosyl)-
• SCHEMBL1532524
• CHEMBL3143331
• 5-butyl-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
• 57741-91-0

• Inchi： 1S/C13H20N2O5/c1-2-3-4-8-6-15(13(19)14-12(8)18)11-5-9(17)10(7-16)20-11/h6,9-11,16-17H,2-5,7H2,1H3,(H,14,18,19)/t9-,10+,11+/m0/s1
• InChI Key： VIUINAIJMUWGLY-HBNTYKKESA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(NC(C(CCCC)=C1)=O)=O)O

Computed Properties

• Exact Mass: 284.1373
• Monoisotopic Mass: 284.137222
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 99.1

Experimental Properties

• Density: 1.307
• Refractive Index: 1.554
• PSA: 99.1